92-72-8

5'-Chloro-3-hydroxy-2',4'-dimethoxy-2-naphthanilide

In Stock

• CAS RN:
• 92-72-8

• Formula:
• C19H16ClNO4

• InChI:
• InChI=1S/C19H16ClNO4/c1-24-17-10-18(25-2)15(9-14(17)20)21-19(23)13-7-11-5-3-4-6-12(11)8-16(13)22/h3-10,22H,1-2H3,(H,21,23)

• InChIKey:
• XDWATWCCUTYUDE-UHFFFAOYSA-N

• C.I. 37550 is a fluorescent indicator.

2-Chloro-2-propenyl acetate

Usually In Stock

• CAS RN:
• 692-72-8

• Formula:
• C5H7ClO2

• InChI:
• InChI=1S/C5H7ClO2/c1-4(6)3-8-5(2)7/h1,3H2,2H3

• InChIKey:
• NPAGADDDGUIURB-UHFFFAOYSA-N

• 2-Chloro-2-propenyl acetate is a useful research compound. Its molecular formula is C5H7ClO2 and its molecular weight is 134.56 g/mol. The purity is usually 95%.

4-amino-N-(5-chloro-2-methylphenyl)benzenesulfonamide

In Stock

• CAS RN:
• 34392-72-8

• Formula:
• C13H13ClN2O2S

• InChI:
• InChI=1S/C13H13ClN2O2S/c1-9-2-3-10(14)8-13(9)16-19(17,18)12-6-4-11(15)5-7-12/h2-8,16H,15H2,1H3

• InChIKey:
• PGWAMIHTVMBZDQ-UHFFFAOYSA-N

• 4-amino-N-(5-chloro-2-methylphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H13ClN2O2S and its molecular weight is 296.77. The purity is usually 95%.

Benzenemethanamine, 4-ethenyl-, hydrochloride

Usually In Stock

• CAS RN:
• 84092-72-8

• Formula:
• C9H12ClN

• InChI:
• InChI=1S/C9H11N.ClH/c1-2-8-3-5-9(7-10)6-4-8;/h2-6H,1,7,10H2;1H

• InChIKey:
• NTUILHIVXLQMDN-UHFFFAOYSA-N

• Benzenemethanamine, 4-ethenyl-, hydrochloride is a useful research compound. Its molecular formula is C9H12ClN and its molecular weight is 169.65 g/mol. The purity is usually 95%.

1-[(4-Butylphenyl)methyl]piperazine

• CAS RN:
• 89292-72-8

• Formula:
• C15H24N2

• InChI:
• InChI=1S/C15H24N2/c1-2-3-4-14-5-7-15(8-6-14)13-17-11-9-16-10-12-17/h5-8,16H,2-4,9-13H2,1H3

• InChIKey:
• MWYUBLMUYQPQSC-UHFFFAOYSA-N

• 1-[(4-Butylphenyl)methyl]piperazine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.

(2-Fluorophenyl)(4-fluorophenyl)(phenyl)methanol

In Stock

• CAS RN:
• 128092-72-8

• Formula:
• C19H14F2O

• InChI:
• InChI=1S/C19H14F2O/c20-16-12-10-15(11-13-16)19(22,14-6-2-1-3-7-14)17-8-4-5-9-18(17)21/h1-13,22H

• InChIKey:
• OBUSEBRACGMKSM-UHFFFAOYSA-N

• (2-Fluorophenyl)(4-fluorophenyl)(phenyl)methanol is a useful research compound. Its molecular formula is C19H14F2O and its molecular weight is 296.317. The purity is usually 95%.

1-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-1H-indole-2,3-dione

• CAS RN:
• 296792-72-8

• Formula:
• C21H21N3O4

• InChI:
• InChI=1S/C21H21N3O4/c25-20-16-3-1-2-4-17(16)24(21(20)26)13-23-9-7-22(8-10-23)12-15-5-6-18-19(11-15)28-14-27-18/h1-6,11H,7-10,12-14H2

• InChIKey:
• RLYRYNOLBHPGJN-UHFFFAOYSA-N

• 1-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.4g/mol. The purity is usually 95%.

2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-bromo-4-methylphenyl)acetamide

In Stock

• CAS RN:
• 479392-72-8

• Formula:
• C16H14BrN3OS

• InChI:
• InChI=1S/C16H14BrN3OS/c1-10-6-7-12(11(17)8-10)18-15(21)9-22-16-19-13-4-2-3-5-14(13)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)

• InChIKey:
• IQYRVROCCZBAIM-UHFFFAOYSA-N

• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-bromo-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H14BrN3OS and its molecular weight is 376.27. The purity is usually 95%.

2-Chloro-5-methoxy-3-[(phenylsulfonyl)amino]benzoic acid

In Stock

• CAS RN:
• 725692-72-8

• Formula:
• C14H12ClNO5S

• InChI:
• InChI=1S/C14H12ClNO5S/c1-21-9-7-11(14(17)18)13(15)12(8-9)16-22(19,20)10-5-3-2-4-6-10/h2-8,16H,1H3,(H,17,18)

• InChIKey:
• YMKALKHYINCOAY-UHFFFAOYSA-N

• 2-Chloro-5-methoxy-3-[(phenylsulfonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C14H12ClNO5S and its molecular weight is 341.76. The purity is usually 95%.

4'-Cyano-3-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898792-72-8

• Formula:
• C20H20N2O

• InChI:
• InChI=1S/C20H20N2O/c21-14-16-7-9-18(10-8-16)20(23)19-6-4-5-17(13-19)15-22-11-2-1-3-12-22/h4-10,13H,1-3,11-12,15H2

• InChIKey:
• XUWKMEPDAWWBPX-UHFFFAOYSA-N

• 4'-Cyano-3-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.4 g/mol. The purity is usually 95%.

2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile

In Stock

• CAS RN:
• 1221792-72-8

• Formula:
• C10H5F3N2

• InChI:
• InChI=1S/C10H5F3N2/c1-2-6-3-8(10(11,12)13)4-7(5-14)9(6)15/h1,3-4H,15H2

• InChIKey:
• OWGLZSBACPBEQK-UHFFFAOYSA-N

• 2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C10H5F3N2 and its molecular weight is 210.15 g/mol. The purity is usually 95%.

Boc-D-bishomopropargylglycine CHA salt

In Stock

• CAS RN:
• 1234692-72-8

• Formula:
• C18H32N2O4

• InChI:
• InChI=1S/C12H19NO4.C6H13N/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4;7-6-4-2-1-3-5-6/h1,9H,6-8H2,2-4H3,(H,13,16)(H,14,15);6H,1-5,7H2/t9-;/m1./s1

• InChIKey:
• YAGJZSCJDSMMGC-SBSPUUFOSA-N

• Boc-D-bishomopropargylglycine CHA salt is a useful research compound. Its molecular formula is C18H32N2O4 and its molecular weight is 340.5. The purity is usually 95%.

5-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine

In Stock

• CAS RN:
• 1190892-72-8

• Formula:
• C13H17N3O

• InChI:
• InChI=1S/C13H17N3O/c1-9-6-10-8-15-16(12(10)7-11(9)14)13-4-2-3-5-17-13/h6-8,13H,2-5,14H2,1H3

• InChIKey:
• NFXDXHFDRCLENK-UHFFFAOYSA-N

• 5-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.29 g/mol. The purity is usually 95%.

N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

In Stock

• CAS RN:
• 1323792-72-8

• Formula:
• C17H22FN5OS

• InChI:
• InChI=1S/C17H22FN5OS/c1-12-16(25-21-20-12)17(24)19-11-15(13-3-5-14(18)6-4-13)23-9-7-22(2)8-10-23/h3-6,15H,7-11H2,1-2H3,(H,19,24)

• InChIKey:
• MQKKMUVGTDFCOY-UHFFFAOYSA-N

• N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H22FN5OS and its molecular weight is 363.46. The purity is usually 95%.

N-(4-ethylphenyl)-4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 1797292-72-8

• Formula:
• C21H28N6O

• InChI:
• InChI=1S/C21H28N6O/c1-2-17-5-7-18(8-6-17)23-21(28)27-13-11-25(12-14-27)19-15-20(24-22-16-19)26-9-3-4-10-26/h5-8,15-16H,2-4,9-14H2,1H3,(H,23,28)

• InChIKey:
• VSHAUNVAEBUXSD-UHFFFAOYSA-N

• N-(4-ethylphenyl)-4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H28N6O and its molecular weight is 380.496. The purity is usually 95%.

Furan-2-yl(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797892-72-8

• Formula:
• C16H17NO2S

• InChI:
• InChI=1S/C16H17NO2S/c18-16(14-7-4-11-19-14)17-9-8-15(20-12-10-17)13-5-2-1-3-6-13/h1-7,11,15H,8-10,12H2

• InChIKey:
• PQVUPZKHYCEOJF-UHFFFAOYSA-N

• Furan-2-yl(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C16H17NO2S and its molecular weight is 287.38. The purity is usually 95%.